Cas no 1361884-88-9 (3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1361884-88-9
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933045
• Update Time: 2025-10-21

3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)7-5(2-15)4(3-17)1-6(16-7)9(12,13)14/h1,3,8H,2,15H2
• InChI Key： VKHJSZSRQMWZPN-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=O)C=C(C(F)(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Guide to 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1361884-88-9)

3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS 1361884-88-9) is a highly specialized fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research. This compound's unique structural features, including multiple fluorine substitutions and reactive functional groups, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicinal chemistry.

The molecular structure of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde contains three distinct fluorine-containing groups: a difluoromethyl at position 2, a trifluoromethyl at position 6, and an aminomethyl group at position 3, along with an aldehyde functionality at position 4. This combination of electron-withdrawing fluorine atoms and reactive sites creates interesting electronic properties that influence its reactivity and potential biological activity. Recent studies suggest such fluorinated pyridine derivatives may offer improved metabolic stability and membrane permeability in drug candidates.

In pharmaceutical applications, CAS 1361884-88-9 serves as a key building block for developing potential kinase inhibitors and other enzyme-targeting drugs. The presence of multiple fluorine atoms enhances binding affinity to biological targets while potentially improving pharmacokinetic properties. Current research trends focus on utilizing this compound in fragment-based drug discovery, where its rigid pyridine core and polar functional groups can be strategically incorporated into larger drug molecules.

The agrochemical industry has shown growing interest in 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde as well, particularly for developing new generation pesticides with improved environmental profiles. Fluorinated pyridine derivatives often demonstrate enhanced pesticidal activity at lower application rates, aligning with the industry's push toward more sustainable crop protection solutions. Researchers are exploring its use in creating novel systemic insecticides with reduced non-target toxicity.

Synthetic approaches to 1361884-88-9 typically involve multi-step sequences starting from simpler pyridine precursors. Recent advancements in fluorination methodologies have improved the efficiency of producing such complex fluorinated heterocycles. The compound's stability under various conditions makes it suitable for diverse chemical transformations, though proper handling of the aldehyde and aminomethyl groups is essential to prevent unwanted side reactions during synthetic operations.

Analytical characterization of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde presents unique challenges due to its multiple fluorine atoms. Modern techniques including ¹⁹F NMR spectroscopy and high-resolution mass spectrometry are essential for confirming structure and purity. The compound typically appears as a white to off-white crystalline solid under standard conditions, with solubility properties that vary significantly depending on solvent polarity.

Market demand for CAS 1361884-88-9 has been steadily increasing, driven by expanding research in fluorinated compounds. Suppliers typically offer this specialty chemical in research quantities, with purity grades ranging from 95% to 98% for most applications. Current pricing reflects its status as a relatively new and specialized building block, though costs are expected to decrease as synthetic routes become more optimized and production scales increase.

Environmental and safety considerations for 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound. Researchers should pay particular attention to the aldehyde functionality, which may cause irritation upon contact with skin or mucous membranes.

Future prospects for 1361884-88-9 appear promising, with potential applications expanding beyond current pharmaceutical and agrochemical uses. Materials science researchers are investigating fluorinated pyridine derivatives for advanced electronic materials and liquid crystal displays. The compound's unique electronic properties may also find applications in organic semiconductors or as ligands in catalytic systems.

For researchers sourcing 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde, it's important to verify supplier credentials and request comprehensive analytical data. Many leading fine chemical manufacturers now provide detailed certificates of analysis including HPLC purity, water content, and residual solvent information. Proper storage conditions (typically cool, dry environments under inert atmosphere) help maintain the compound's stability over extended periods.

The scientific literature contains limited but growing references to CAS 1361884-88-9, primarily in patent applications covering novel fluorinated compounds. As research into fluorinated heterocycles continues to expand, this compound will likely appear in more peer-reviewed publications. Current studies focus on its use in creating molecular libraries for high-throughput screening against various biological targets.

Regulatory status of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde varies by region, but it generally falls under standard laboratory chemical regulations. Researchers should consult local chemical control laws when planning international shipments or large-scale use. The compound's structural features suggest it may be subject to certain environmental regulations regarding fluorinated organic compounds in some jurisdictions.

Comparative analysis with similar fluorinated pyridine aldehydes reveals that 1361884-88-9 offers a unique combination of substituents that can influence both electronic properties and molecular geometry. The presence of three different fluorine-containing groups creates distinct dipole moments and lipophilicity patterns compared to mono- or difluorinated analogs. These characteristics make it particularly valuable for structure-activity relationship studies in medicinal chemistry programs.

Synthetic modifications of 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde typically focus on the aldehyde and aminomethyl groups, which serve as handles for further elaboration. Common transformations include reductive amination of the aldehyde, conversion to carboxylic acids or esters, and nucleophilic additions to the formyl group. The fluorine substituents generally remain intact during these modifications, preserving their valuable electronic effects.

Quality control standards for CAS 1361884-88-9 continue to evolve as applications become more sophisticated. Current best practices recommend thorough characterization by multiple analytical methods, including ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry. Impurity profiling is particularly important for pharmaceutical applications, where even minor contaminants could influence biological testing results.

Emerging applications for 3-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxaldehyde include its use in metal-organic frameworks (MOFs) and other advanced materials. The compound's ability to coordinate with metal centers through its nitrogen and oxygen atoms, combined with the electronic effects of its fluorine substituents, creates interesting possibilities for designing functional materials with tunable properties.

As the chemical industry continues to emphasize sustainable practices, synthetic routes to 1361884-88-9 are being evaluated for their environmental impact. Recent developments aim to reduce or eliminate heavy metal catalysts in fluorination steps and improve atom economy in the overall synthesis. These improvements align with broader trends toward greener chemistry in fine chemical production.